3,3'-Oxybis(3-methylbutan-1-ol)

• Molecular Formula: C10H22O3
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 3-(4-hydroxy-2-methylbutan-2-yl)oxy-3-methylbutan-1-ol
• InChI: InChI=1S/C10H22O3/c1-9(2,5-7-11)13-10(3,4)6-8-12/h11-12H,5-8H2,1-4H3
• InChI Key: WYXGEMVCWVPRGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCO)OC(C)(C)CCO

Description

3,3'-Oxybis(3-methylbutan-1-ol) is a useful research compound. Its molecular formula is C10H22O3 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing 3,3′-oxybis(3-methylbutan-1-yl) diacetate (0.274 g, 1 mmol), was added 10 mL of 2.0N methanolic ammonia and the reaction was stirred overnight at room temperature. Solvent was then removed under reduced pressure. Compound was then dissolved in 20 mL diethyl ether and precipitate was filtered out. Filtrate was then reduced under vacuum to yield a colorless liquid. (0.187 g yield) 1H NMR (400 MHz, CDCl3): δ 1.61 (s, 12H), 2.04 (t, J=6.6, 4H), 3.88 (t, J=6.6, 4H).